Epifriedelanol acetate
Epifriedelanol acetate
Brand Name:
Vulcanchem
CAS No.:
2259-07-6
VCID:
VC0033437
InChI:
InChI=1S/C32H54O2/c1-21-23(34-22(2)33)10-11-24-29(21,6)13-12-25-30(24,7)17-19-32(9)26-20-27(3,4)14-15-28(26,5)16-18-31(25,32)8/h21,23-26H,10-20H2,1-9H3/t21-,23-,24+,25-,26+,28+,29+,30-,31+,32-/m0/s1
SMILES:
CC1C(CCC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C)OC(=O)C
Molecular Formula:
C32H54O2
Molecular Weight:
470.8 g/mol
Epifriedelanol acetate
CAS No.: 2259-07-6
Reference Standards
VCID: VC0033437
Molecular Formula: C32H54O2
Molecular Weight: 470.8 g/mol
| CAS No. | 2259-07-6 |
|---|---|
| Product Name | Epifriedelanol acetate |
| Molecular Formula | C32H54O2 |
| Molecular Weight | 470.8 g/mol |
| IUPAC Name | [(3S,4R,4aS,6aS,6aS,6bR,8aR,12aR,14aS,14bS)-4,4a,6a,6b,8a,11,11,14a-octamethyl-1,2,3,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-hexadecahydropicen-3-yl] acetate |
| Standard InChI | InChI=1S/C32H54O2/c1-21-23(34-22(2)33)10-11-24-29(21,6)13-12-25-30(24,7)17-19-32(9)26-20-27(3,4)14-15-28(26,5)16-18-31(25,32)8/h21,23-26H,10-20H2,1-9H3/t21-,23-,24+,25-,26+,28+,29+,30-,31+,32-/m0/s1 |
| Standard InChIKey | NXKDUDYUASKXAY-CSVRJXMTSA-N |
| Isomeric SMILES | C[C@H]1[C@H](CC[C@@H]2[C@@]1(CC[C@H]3[C@]2(CC[C@@]4([C@@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C)C)C)C)C)OC(=O)C |
| SMILES | CC1C(CCC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C)OC(=O)C |
| Canonical SMILES | CC1C(CCC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C)OC(=O)C |
| Appearance | Powder |
| PubChem Compound | 13688748 |
| Last Modified | Nov 11 2021 |
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